Cas no 2171710-13-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid)

3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo[4.1.0]heptane-7-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a unique 3-azabicyclo[4.1.0]heptane scaffold. This compound is particularly valuable in peptide synthesis due to its rigid bicyclic structure, which can enhance conformational stability in peptide backbones. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. The pent-4-enoyl side chain offers potential for further functionalization via thiol-ene or other click chemistry reactions. Its carboxylic acid moiety enables straightforward incorporation into growing peptide chains. This derivative is especially useful for designing constrained peptides with improved pharmacological properties, such as enhanced metabolic stability and target binding affinity.
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid structure
2171710-13-5 structure
Product Name:3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
CAS No:2171710-13-5
MF:C27H28N2O5
MW:460.521627426147
CID:6172676
PubChem ID:165566397
Update Time:2025-06-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
    • EN300-1553074
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
    • 2171710-13-5
    • Inchi: 1S/C27H28N2O5/c1-2-7-23(25(30)29-13-12-20-21(14-29)24(20)26(31)32)28-27(33)34-15-22-18-10-5-3-8-16(18)17-9-4-6-11-19(17)22/h2-6,8-11,20-24H,1,7,12-15H2,(H,28,33)(H,31,32)
    • InChI Key: VUVGXXNMAVDTRP-UHFFFAOYSA-N
    • SMILES: OC(C1C2CN(C(C(CC=C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CCC21)=O

Computed Properties

  • Exact Mass: 460.19982200g/mol
  • Monoisotopic Mass: 460.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 793
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.9Ų

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Pricemore >>

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3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Related Literature

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid (CAS No. 2171710-13-5)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid, identified by its CAS number 2171710-13-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functionalized side chains, presents a unique combination of chemical properties that make it a promising candidate for various therapeutic applications.

The compound's structure consists of a pent-4-enoyl moiety linked to a 3-azabicyclo4.1.0heptane core, further modified with a fluoren-9-ylmethoxycarbonyl group and an amino substituent at the 3-position. This architectural design not only contributes to its structural complexity but also enhances its potential for interactions with biological targets. The presence of multiple reactive sites, including the amide bond, the enone group, and the azabicyclic framework, offers diverse possibilities for chemical modifications and derivatization.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical potential. The bicyclo4.1.0heptane scaffold, in particular, has been explored extensively due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. Studies have shown that such structures can effectively penetrate biological membranes and interact with enzymes or receptors in a targeted manner.

The fluoren-9-ylmethoxycarbonyl group in this compound is particularly noteworthy, as fluorene derivatives are known for their stability and luminescent properties, which can be advantageous in diagnostic imaging and probe development. Additionally, the methoxycarbonyl (Moc) protecting group on the amino function provides a versatile handle for further synthetic manipulations, allowing for selective deprotection under mild conditions.

Recent research has highlighted the importance of enoyl derivatives in medicinal chemistry, particularly their role as intermediates in the synthesis of bioactive molecules. The enone group in this compound can participate in various reactions, such as Michael additions or aldol condensations, enabling the construction of more complex structures through iterative synthetic strategies.

The amino acid-like moiety at the 3-position of the bicyclic system suggests potential applications in peptidomimetics and protein-protein interaction inhibitors. Such compounds are increasingly being investigated as they offer an alternative to traditional peptide-based therapeutics by providing enhanced stability and bioavailability.

From a synthetic perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid represents an excellent example of how functional groups can be strategically incorporated into a molecular framework to achieve specific biological outcomes. The combination of rigid bicyclic cores with flexible side chains allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

In conclusion, this compound exemplifies the innovative approaches being pursued in modern drug discovery and development. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new therapeutic modalities. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of pharmaceutical innovation.

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